Cas no 2228094-42-4 (methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate
• CAS No: 2228094-42-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6463673
• PubChem ID: 165756434
• Update Time: 2025-05-24

methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate
• EN300-1809027
• 2228094-42-4

• Inchi： 1S/C14H27NO2/c1-5-10-6-8-11(9-7-10)14(2,3)12(15)13(16)17-4/h10-12H,5-9,15H2,1-4H3
• InChI Key： KGYODJRSJPSOKK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1CCC(CC)CC1)N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate (CAS No. 2228094-42-4)

Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate, with the chemical formula C¹¹H20O₂N, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2228094-42-4, is a derivative of butanoic acid and features an amine group as well as an ethylcyclohexyl moiety, making it a structurally complex molecule with potential applications in various scientific domains.

The structural uniqueness of Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate lies in its combination of functional groups that can influence its chemical properties and biological activities. The presence of an amine group (-NH₂) suggests potential roles in forming hydrogen bonds, which are crucial in the design of bioactive molecules. Additionally, the ethylcyclohexyl side chain introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate has been studied for its potential role in drug discovery due to its structural features. The compound's ability to interact with biological systems makes it a valuable candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The combination of an amine group and a bulky ethylcyclohexyl side chain can provide a balance between solubility and binding affinity, which are critical factors in drug design. Researchers have been exploring derivatives of this compound to optimize its pharmacological properties.

The synthesis of Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the appropriate ester from butanoic acid, followed by functional group transformations to introduce the amine and ethylcyclohexyl groups. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product.

Recent studies have highlighted the importance of understanding the stereochemistry of complex molecules like Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate. The presence of chiral centers in the molecule can significantly impact its biological activity, making it essential to produce enantiomerically pure forms for effective drug development. Techniques such as chiral resolution and asymmetric synthesis have been utilized to isolate specific enantiomers.

The biological activity of Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound may exhibit properties relevant to pain management, neuroprotection, and anti-inflammatory effects. These findings are based on its structural similarity to known bioactive molecules and its ability to interact with specific biological targets.

In conclusion, Methyl 2-amino-3-(4-ethylcyclohexyl)-3-methylbutanoate (CAS No. 2228094-42-4) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug development, and ongoing studies continue to explore its biological activities and synthetic pathways. As research progresses, this compound may contribute significantly to the discovery of new therapeutic agents.